E3 ubiquitin-protein ligase UBR4 (329-337)

• sequence: RPHVPESAF
• source: Homo sapiens (human)
• synonym: E3 ubiquitin-protein ligase UBR4 (329-337)

Description

E3 ubiquitin-protein ligase UBR4

Scientific Research Applications

Immune System Regulation

• Role in Immune Responses : E3 ubiquitin ligases, including UBR4, are crucial in regulating aspects of the immune system, such as lymphocyte development, T cell-tolerance induction, and antigen presentation. Mutations in these ligases can lead to autoimmunity, malignancy, and inflammation (Liu, 2003).

Cellular Signaling and Regulation

• Ubiquitination and Protein Degradation : UBR4 is involved in protein ubiquitination, a process pivotal for protein degradation and signaling. This ubiquitination can affect receptor downmodulation, signal transduction, and protein-protein interactions (Zheng & Shabek, 2017).
• Contribution to Substrate Recognition : UBR4 contributes to the specificity of ubiquitination by recognizing specific substrates and facilitating their ubiquitination (Zheng, Wang, Jeffrey & Pavletich, 2000).

Application in Proteomic Research

• Identification of Substrates : Advanced proteomic techniques have been employed to identify substrates of E3 ubiquitin ligases like UBR4. These techniques allow for the exploration of binding mechanisms and substrate specificity (Gupta et al., 2007).

Molecular Mechanisms and Functions

• Ring Domain Function : The RING domain in E3 ligases, including UBR4, plays a crucial role in ubiquitination. These ligases can monoubiquitinate substrates or synthesize polyubiquitin chains, impacting various cellular processes (Deshaies & Joazeiro, 2009).
• Catalytic Mechanisms : UBR4 employs specific catalytic domains for its E3 ligase activity, contributing to the highly selective nature of the ubiquitination process (Pickart, 2001).

Role in Plant Immunity

• Regulation of Plant Immune Signaling : In plants, E3 Ub-ligases like UBR4 are involved in the regulation of immune responses, impacting pathogen perception and the accumulation of intracellular immune receptors (Duplan & Rivas, 2014).

Human Health and Disease

• Implications in Muscle Hypertrophy and Atrophy : UBR4 has been identified as a key player in muscle hypertrophy and recovery from atrophy, suggesting its potential role in muscle health and diseases (Seaborne et al., 2019).

Degradation of Misfolded Proteins

• Targeting Misfolded Cytoplasmic Proteins : UBR4 is responsible for targeting and degrading misfolded cytoplasmic proteins, playing a critical role in protein quality control (Eisele & Wolf, 2008).

Novel Characteristics and Functions

• Identification of Novel Subtypes : Studies have identified novel subclasses of E3 ubiquitin ligases, including UBR4, which recognize distinct degradation signals and participate in a wide range of cellular processes (Tasaki et al., 2005).

Therapeutic and Research Implications

• Potential in Cancer Therapy : The role of E3 ubiquitin ligases like UBR4 in cancer has been explored, offering insights into novel therapeutic targets for cancer treatment (Senft, Qi & Ronai, 2017).